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Compound of Interest

Compound Name: GSK2983559 free acid

CAS No.: 1579965-12-0

Cat. No.: B607819

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Disposal of GSK2983559 Free Acid

This document provides a comprehensive guide to the proper disposal of GSK2983559 free
acid, a potent and selective receptor-interacting protein 2 (RIP2) kinase inhibitor. Adherence to

these procedures is critical for maintaining laboratory safety and ensuring environmental

protection. The information presented is based on available safety data and general best

practices for chemical waste management.

Immediate Safety and Handling Precautions
According to the Safety Data Sheet (SDS), GSK2983559 free acid is not classified as a

hazardous substance. However, as with any laboratory chemical, appropriate personal

protective equipment (PPE) should be worn at all times. This includes, but is not limited to,

safety glasses, gloves, and a lab coat.

Key Safety Information:
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Incompatible Materials: Avoid contact with strong acids, strong alkalis, strong oxidizing

agents, and strong reducing agents.

Hazardous Decomposition: Under fire conditions, GSK2983559 free acid may decompose

and emit toxic fumes.

In the event of a spill, the area should be evacuated, and the spill should be absorbed with an

inert, liquid-binding material such as diatomite or universal binders. Surfaces and equipment

should be decontaminated by scrubbing with alcohol. All contaminated materials must be

disposed of as chemical waste.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for GSK2983559 free acid.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of small quantities

of GSK2983559 free acid typically used in a research laboratory setting. This procedure

prioritizes safety and compliance with standard chemical waste regulations.

Materials Required:

Appropriate PPE (safety glasses, gloves, lab coat)

Chemical fume hood
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Labeled, sealable waste container compatible with chemical waste

Waste manifest or tag as required by your institution

Procedure:

Preparation:

Ensure all PPE is worn correctly.

Perform all waste handling procedures within a certified chemical fume hood to minimize

inhalation exposure.

Waste Collection (Solid Form):

Carefully transfer any unused solid GSK2983559 free acid into a designated and clearly

labeled chemical waste container.

Do not mix with incompatible materials (strong acids, bases, oxidizers, or reducers).

Waste Collection (Solutions):

Solutions of GSK2983559 free acid (e.g., dissolved in DMSO) should be collected in a

separate, labeled liquid chemical waste container.

Avoid mixing with aqueous waste streams due to the low water solubility of the compound.

Decontamination of Labware:

Glassware and other equipment that have come into contact with GSK2983559 free acid
should be rinsed with a suitable solvent (e.g., ethanol or acetone) to remove any residue.

The solvent rinsate should be collected and disposed of as liquid chemical waste.

After the initial solvent rinse, labware can be washed with soap and water.

Packaging and Labeling:

Securely seal the waste container.
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Label the container clearly with "GSK2983559 Free Acid Waste" and any other

information required by your institution's environmental health and safety (EHS)

department (e.g., chemical composition, concentration, date).

Storage and Disposal:

Store the sealed waste container in a designated, secondary containment area away from

incompatible materials until it is collected by your institution's EHS or a licensed chemical

waste disposal contractor.

Follow all institutional guidelines for the final disposal of chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal procedure for GSK2983559
free acid.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: A flowchart outlining the step-by-step process for the safe disposal of GSK2983559
free acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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